Cas no 3468-11-9 (1,3-Diiminoisoindoline)

1,3-Diiminoisoindoline Properties

Names and Identifiers

• Isoindoline-1,3-diimine
• 1,3-Isoindolinediimine
• Phthalimide diimide
• 1,3-DIIMINOISOINDOLINE
• 1,3-Diiminoisoindolin
• 1,3-Diiminoisoindolin [Czech]
• 1-Amino-3-iminoisoindolenine
• 1H-Isoindol-3-amine, 1-imino-
• 1H-Isoindole, 3-amino-1-imino-
• 1-Imino-1H-isoi
• Afastogen Blue 5040
• Aminoiminoisoindolenine
• Diiminoisoindoline
• Fastogen Blue 5040
• Fastogen Blue FP-3100
• Fastogen Blue SH-100
• Modr Ftalostanova 3G [Czech]
• NSC 516222
• Phthalimidimide
• Phthalocyanine Blue 01206
• Phthalocyanine Blue 01216
• Phthalogen
• 1-Imino-1H-isoindol-3-amine
• 1H-Isoindole-1,3(2H)-diimine
• diiminoisoindole
• Modr ftalostanova 3g
• 1H-Isoind
• 1-amino-3-imino-isoindolenine
• EN300-6477295
• 1H-Isoindole-1,3(2H)-diimine #
• 3-imino-1-isoindolamine
• 1,3-Diiminoisoindoline, 97%
• 57500-34-2
• CHEMBL3185395
• SB64079
• (Z,Z)-1,3-Diiminoisoindoline
• MFCD00010062
• WLN: T56 BYMYJ BUM DUM
• AS-15398
• InChI=1/C8H7N3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H,(H3,9,10,11)
• NSC516222
• Isoindoline,3-diimino-
• EINECS 222-426-8
• RZVCEPSDYHAHLX-UHFFFAOYSA-
• 1-Amino-3-imino-isoindolenin
• AC-7856
• ISOINDOLINE, 1,3-DIIMINO-
• DTXSID0044658
• AKOS000268630
• NSC-516222
• NCGC00256041-01
• SCHEMBL66860
• AS-81620
• 2,3-dihydro-1H-isoindole-1,3-diimine
• NS00015054
• FT-0606669
• Tox21_301457
• 160956-25-2
• D2079
• Q28456148
• 3468-11-9
• CAS-3468-11-9
• 1,3-diimino isoindoline
• FT-0658583
• A822344
• AKOS015854074
• W-109900
• 1,3-Diminoisoindoline
• E81290
• (1Z)-1-imino-1H-isoindol-3-amine
• 3-azanylideneisoindol-1-amine
• 3-iminoisoindol-1-amine
• DTXCID8024658
• +Expand

• MDL： MFCD00010062
• InChIKey： RZVCEPSDYHAHLX-UHFFFAOYSA-N
• Inchi： 1S/C8H7N3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H,(H3,9,10,11)
• SMILES： N1/C(/C2=C([H])C([H])=C([H])C([H])=C2C=1N([H])[H])=N\[H]
• BRN： 118477

Computed Properties

• Exact Mass: 145.063997g/mol
• Surface Charge: 0
• XLogP3: 0.5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 145.063997g/mol
• Monoisotopic Mass: 145.063997g/mol
• Topological Polar Surface Area: 62.2Ų
• Heavy Atom Count: 11
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• PSA: 59.73
• Refractive Index: 1.5400 (estimate)
• Boiling Point: 254.27°C (rough estimate)
• Melting Point: 197 ºC
• Flash Point: 135.5 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Easy to absorb moisture and sensitive to air
• Density: 1.2109 (rough estimate)